Methyl 2-methoxypyrimidine-5-carboxylate
Overview
Description
“Methyl 2-methoxypyrimidine-5-carboxylate” is a chemical compound with the molecular formula C7H8N2O3. It has a molecular weight of 168.15 g/mol . The IUPAC name for this compound is methyl 2-methoxy-5-pyrimidinecarboxylate . The InChI code for this compound is 1S/C7H8N2O3/c1-11-6(10)5-3-8-7(12-2)9-4-5/h3-4H,1-2H3 .
Synthesis Analysis
The synthesis of “this compound” has been reported in the literature . A versatile method for 14C labeling of 2-methoxypyrimidine-5-carboxylate at the 2-position has been developed after encountering difficulties with traditional approaches to label the carboxyl function . The method developed can also be used for 14C labeling other positions of the pyrimidine ring system .Molecular Structure Analysis
The molecular structure of “this compound” is represented by the InChI code 1S/C7H8N2O3/c1-11-6(10)5-3-8-7(12-2)9-4-5/h3-4H,1-2H3 . This code provides a unique representation of the compound’s molecular structure.Physical and Chemical Properties Analysis
“this compound” is a solid at room temperature . The storage temperature for this compound is between 2-8°C .Scientific Research Applications
Synthesis and Labeling Techniques
- A method has been developed for the 14C labeling of 2-methoxypyrimidine-5-carboxylic acid , which encountered difficulties with traditional approaches. This method can be used for labeling other positions of the pyrimidine ring system (Murthy & Ullas, 2009).
Structural and Molecular Studies
- Methyl 1-[(6-methoxy-5-methylpyrimidin-4-yl)methyl]-1H-benzo[d]imidazole-7-carboxylate , a side product in the synthesis of an antitubercular agent, was studied for its crystal and molecular structures (Richter et al., 2023).
Chemical Reactions and Rearrangements
- The thermal rearrangement of 2(and 4)-Methoxy-5-phenylpyrimidine has been investigated, revealing insights into the behavior of these compounds under specific conditions (Brown & Lee, 1970).
Radiolabeling and Biodistribution
- Methyl 2-(methoxycarbonyl)-2-(methylamino) bicyclo[2.1.1]-hexane-5-carboxylate (MMMHC) , a potential neuroprotective drug, was radiolabeled and studied for its biodistribution, particularly in brain regions (Yu et al., 2003).
Catalysis and Synthesis
- A one-pot synthesis of methyl 4-aminopyrrole-2-carboxylates from 5-methoxyisoxazoles and pyridinium ylides was achieved using a FeCl2/Et3N binary catalytic system (Galenko et al., 2015).
Antiviral Activity
- Certain derivatives of 2,4-Diaminopyrimidines, specifically 5-substituted ones, demonstrated significant inhibitory activity against retrovirus replication in cellculture, indicating potential antiviral applications (Hocková et al., 2003).
Large-Scale Synthesis
- Efficient methodologies have been developed for the synthesis of methyl 2-(5-hydroxy-3-methoxypyridin-2-yl)acetate and related compounds, which are crucial for large-scale production of these chemicals (Morgentin et al., 2009).
Practical Synthesis Methods
- An effective synthetic route was developed for methyl 2-methoxy-6-methylaminopyridine-3-carboxylate , highlighting the regioselectivity and conversion processes essential in its production (Horikawa et al., 2001).
Photochemistry Studies
- The photochemical behavior of 2-methoxycytosine and its derivatives was investigated, providing insights into the photochemistry of these compounds in different solutions (Shaw & Shetlar, 1989).
Electrochemical Applications
- A study on the electrochemical treatment of anticancer drugs wastewater containing 5-Fluoro-2-Methoxypyrimidine using a novel reactor demonstrated significant removal of contaminants, enhancing biodegradability and reducing energy consumption (Zhang et al., 2016).
Safety and Hazards
Mechanism of Action
Mode of Action
It’s worth noting that pyrimidine derivatives have been shown to exhibit various biological activities, including antiviral, anticancer, antioxidant, and antimicrobial effects .
Biochemical Pathways
Studies on similar pyrimidine derivatives suggest potential neuroprotective and anti-inflammatory properties . These compounds have shown significant anti-neuroinflammatory properties through inhibition of nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells .
Result of Action
Some pyrimidine derivatives have shown promising neuroprotective activity by reducing the expression of the endoplasmic reticulum (er) chaperone, bip, and apoptosis marker cleaved caspase-3 in human neuronal cells .
Action Environment
Factors such as temperature, pH, and presence of other molecules could potentially affect the compound’s action .
Properties
IUPAC Name |
methyl 2-methoxypyrimidine-5-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2O3/c1-11-6(10)5-3-8-7(12-2)9-4-5/h3-4H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODEORWXODGHOOJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=C(C=N1)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80504874 | |
Record name | Methyl 2-methoxypyrimidine-5-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80504874 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
38373-46-5 | |
Record name | 5-Pyrimidinecarboxylic acid, 2-methoxy-, methyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=38373-46-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl 2-methoxypyrimidine-5-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80504874 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.